Cas no 1332370-65-6 (5-Hydroxy-6-isoquinolinecarboxylic acid)

• Product Name: 5-Hydroxy-6-isoquinolinecarboxylic acid
• CAS No: 1332370-65-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD22415139
• CID: 4588702
• Update Time: 2025-05-20

5-Hydroxy-6-isoquinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-6-isoquinolinecarboxylic acid
• 6-Isoquinolinecarboxylicacid,5-hydroxy-
• 5-hydroxyisoquinoline-6-carboxylic acid

• MDL： MFCD22415139
• Inchi： 1S/C10H7NO3/c12-9-7-3-4-11-5-6(7)1-2-8(9)10(13)14/h1-5,12H,(H,13,14)
• InChI Key： PBLPJPWRZAZPGJ-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC2C=NC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 70.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-Hydroxy-6-isoquinolinecarboxylic acid

Introduction to 5-Hydroxy-6-isoquinolinecarboxylic Acid (CAS No. 1332370-65-6)

5-Hydroxy-6-isoquinolinecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1332370-65-6, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic acid has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.

The molecular structure of 5-Hydroxy-6-isoquinolinecarboxylic acid consists of an isoquinoline core substituted with a hydroxyl group at the 5-position and a carboxylic acid group at the 6-position. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents. The isoquinoline moiety is particularly noteworthy, as it is a common structural motif found in numerous bioactive natural products and pharmaceuticals.

In recent years, there has been growing interest in the pharmacological potential of isoquinoline derivatives. Studies have demonstrated that compounds containing the isoquinoline scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both hydroxyl and carboxylic acid functional groups in 5-Hydroxy-6-isoquinolinecarboxylic acid further enhances its versatility, allowing for diverse chemical modifications and derivatization strategies.

One of the most compelling aspects of 5-Hydroxy-6-isoquinolinecarboxylic acid is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, derivatives of 5-Hydroxy-6-isoquinolinecarboxylic acid have shown promise in inhibiting kinases and other enzymes implicated in cancer progression, highlighting its potential as a lead compound for drug discovery.

The synthesis of 5-Hydroxy-6-isoquinolinecarboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step organic transformations, including cyclization reactions and functional group interconversions. However, recent advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, catalytic approaches using transition metal complexes have been employed to streamline the synthesis while maintaining high yields and purity.

The biological activity of 5-Hydroxy-6-isoquinolinecarboxylic acid has been extensively studied in vitro and in vivo. Preclinical investigations have revealed that this compound exhibits significant potential in modulating various cellular processes. Notably, it has demonstrated efficacy in inhibiting the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor proliferation and survival. These findings have spurred further research into developing derivatives with enhanced pharmacological properties.

In addition to its anticancer potential, 5-Hydroxy-6-isoquinolinecarboxylic acid has shown promise in other therapeutic areas. For instance, studies have indicated that it may possess anti-inflammatory effects by modulating cytokine production and immune cell function. This makes it a candidate for developing novel treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with specific biological targets suggests potential applications in neurodegenerative disorders, where isoquinoline derivatives have shown therapeutic efficacy.

The development of novel drug candidates often involves optimizing the pharmacokinetic properties of lead compounds. In the case of 5-Hydroxy-6-isoquinolinecarboxylic acid, researchers are exploring strategies to enhance its solubility, bioavailability, and metabolic stability. Techniques such as prodrug design and covalent modifications are being employed to improve its pharmacokinetic profile while maintaining or enhancing its biological activity. These efforts are crucial for translating promising preclinical findings into effective clinical therapies.

The future direction of research on 5-Hydroxy-6-isoquinolinecarboxylic acid is likely to focus on expanding its therapeutic applications through structural optimization and mechanism-based drug design. Advances in computational chemistry and high-throughput screening technologies will accelerate the discovery of new derivatives with improved pharmacological properties. Additionally, interdisciplinary approaches combining synthetic chemistry, medicinal chemistry, and computational biology will be instrumental in unlocking the full potential of this versatile compound.

In conclusion, 5-Hydroxy-6-isoquinolinecarboxylic acid (CAS No. 1332370-65-6) represents a promising compound with significant implications for pharmaceutical research and drug development. Its unique structural features and diverse biological activities make it a valuable scaffold for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.